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Compound of Interest

Compound Name: 3|A-Aminocholestane

Cat. No.: B10800208

Get Quote

This technical guide provides a comprehensive overview of 3α-Aminocholestane, a synthetic

aminosteroid of significant interest in immunological and cancer research. This document is

intended for researchers, scientists, and drug development professionals, offering in-depth

information on its chemical structure, physicochemical properties, synthesis, and key

applications.

Introduction: The Significance of 3α-
Aminocholestane
3α-Aminocholestane, commonly referred to as 3AC, is a crucial molecule in the study of

intracellular signaling pathways.[1][2] Its prominence arises from its specific and selective

inhibition of the SH2 domain-containing inositol 5-phosphatase 1 (SHIP1), an enzyme

predominantly expressed in hematopoietic cells.[3][4] SHIP1 plays a critical role in regulating

immune cell activation and survival by dephosphorylating the signaling lipid

phosphatidylinositol (3,4,5)-trisphosphate (PIP3). By inhibiting SHIP1, 3α-Aminocholestane

modulates a variety of cellular processes, making it a valuable tool for investigating the SHIP1
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signaling axis and a potential therapeutic agent for hematologic malignancies and allogeneic

transplantation.[1][4][5]

Chemical Structure and Nomenclature
3α-Aminocholestane is a derivative of the cholestane steroid nucleus. The core structure

consists of a saturated tetracyclic hydrocarbon framework. The defining feature is the presence

of an amino group at the C-3 position with an alpha (α) configuration, meaning it lies below the

plane of the steroid ring system.

IUPAC Name: (3α,5α)-Cholestan-3-amine

Synonyms: 3AC, 3 alpha-aminocholestane[1][2]

CAS Number: 2206-20-4[2]

Molecular Formula: C₂₇H₄₉N[2]

Molecular Weight: 387.7 g/mol [6]

The cholestane side chain at C-17 is a saturated eight-carbon chain. The stereochemistry of

the ring junctions is based on the 5α-cholestane structure, where the A and B rings are in a

trans fusion.

Physicochemical and Spectroscopic Properties
3α-Aminocholestane is typically a solid at room temperature and exhibits solubility in organic

solvents such as ethanol.[7] A summary of its key physicochemical properties is presented in

Table 1.

Table 1: Physicochemical Properties of 3α-Aminocholestane
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Property Value Reference

Molecular Formula C₂₇H₄₉N [2]

Molecular Weight 387.7 g/mol [6]

Physical Form Solid [8]

Solubility Soluble in ethanol (50 mg/mL) [7]

Purity ≥98% (by ¹H-NMR) [8]

Spectroscopic Characterization
Detailed experimental spectral data for 3α-Aminocholestane is not readily available in the

public domain. However, based on its known structure, the following are the expected

characteristic spectroscopic features.

¹H NMR Spectroscopy (Predicted): The ¹H NMR spectrum would be complex due to the large

number of overlapping signals from the steroidal backbone. Key expected signals include:

A multiplet in the region of 2.5-3.0 ppm corresponding to the proton on the carbon bearing

the amino group (C-3 proton).

Several singlets between 0.6 and 1.0 ppm corresponding to the angular methyl groups of the

steroid nucleus.

A complex series of multiplets between 0.8 and 2.0 ppm arising from the methylene and

methine protons of the rings and the side chain.

¹³C NMR Spectroscopy (Predicted): The ¹³C NMR spectrum would show 27 distinct signals

corresponding to the 27 carbon atoms in the molecule. Expected chemical shifts include:

A signal for the C-3 carbon bonded to the amino group in the range of 50-60 ppm.

Signals for the angular methyl carbons between 12 and 25 ppm.

A series of signals for the carbons of the steroidal rings and side chain between 20 and 60

ppm.
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FT-IR Spectroscopy (Predicted): The FT-IR spectrum would display characteristic absorption

bands for the functional groups present:

N-H stretching vibrations for the primary amine in the region of 3300-3500 cm⁻¹. Primary

amines typically show two bands in this region.

C-H stretching vibrations of the alkyl groups just below 3000 cm⁻¹.

N-H bending vibrations around 1590-1650 cm⁻¹.

C-N stretching vibration in the range of 1000-1200 cm⁻¹.

Mass Spectrometry (Predicted): In an electron ionization (EI) mass spectrum, the molecular ion

peak (M⁺) would be expected at m/z 387. The fragmentation pattern would likely involve the

loss of the amino group and characteristic cleavages of the steroid ring system and the side

chain.

Synthesis of 3α-Aminocholestane
A common and effective method for the synthesis of 3α-Aminocholestane is the reductive

amination of cholestan-3-one. This two-step, one-pot reaction involves the formation of an

imine intermediate from the ketone, followed by its reduction to the corresponding amine.

Representative Experimental Protocol: Reductive
Amination of Cholestan-3-one
Disclaimer: The following is a representative protocol based on general procedures for the

reductive amination of steroidal ketones. It has not been directly extracted from a publication

detailing the synthesis of 3α-Aminocholestane.

Step 1: Imine Formation

In a round-bottom flask, dissolve cholestan-3-one (1 equivalent) in a suitable solvent such as

methanol or ethanol.

Add a source of ammonia (e.g., ammonium acetate or a solution of ammonia in methanol) in

excess.
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Optionally, a catalytic amount of a weak acid (e.g., acetic acid) can be added to facilitate

imine formation.

Stir the reaction mixture at room temperature for several hours to allow for the formation of

the imine intermediate.

Step 2: Reduction of the Imine

To the reaction mixture containing the in situ-formed imine, add a reducing agent such as

sodium borohydride (NaBH₄) or sodium cyanoborohydride (NaBH₃CN) portion-wise at 0 °C.

Allow the reaction to warm to room temperature and stir for an additional several hours until

the reaction is complete (monitored by TLC).

Quench the reaction by the slow addition of water.

Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Step 3: Purification

The crude product can be purified by column chromatography on silica gel using a gradient

of a suitable solvent system (e.g., dichloromethane/methanol) to yield 3α-Aminocholestane.

The stereoselectivity of the reduction may yield a mixture of 3α and 3β isomers, which would

require careful chromatographic separation.

Synthesis Workflow Diagram
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Caption: Synthesis workflow for 3α-Aminocholestane via reductive amination.

Chemical Reactivity and Properties
The chemical reactivity of 3α-Aminocholestane is primarily dictated by the lone pair of electrons

on the nitrogen atom of the primary amino group. This makes the molecule basic and

nucleophilic.

Basicity: As an amine, 3α-Aminocholestane can react with acids to form ammonium salts,

which can improve its water solubility.

Nucleophilicity: The amino group can act as a nucleophile in various reactions, including:

Alkylation: Reaction with alkyl halides to form secondary, tertiary, and quaternary

ammonium salts.

Acylation: Reaction with acid chlorides or anhydrides to form amides.

Reaction with Carbonyls: Further reaction with aldehydes or ketones to form Schiff bases

(imines), although this is typically reversible.

The sterically hindered environment of the steroid backbone can influence the accessibility and

reactivity of the 3α-amino group.
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Applications in Research and Drug Development
The primary application of 3α-Aminocholestane is as a selective inhibitor of SHIP1.[3] This

property has been leveraged in several areas of research:

Hematologic Malignancies: By inhibiting SHIP1, 3α-Aminocholestane can induce apoptosis

in certain leukemia and multiple myeloma cells that are dependent on SHIP1 activity for

survival.[2][9] This suggests that SHIP1 is a potential therapeutic target for these types of

cancers.[5]

Immunoregulation: 3α-Aminocholestane has been shown to increase the number of

immunoregulatory cells and enhance blood cell recovery in myelosuppressed models.[4]

This has implications for improving the success of allogeneic transplantation and treating

certain autoimmune disorders.

Tool Compound in Cell Biology: As a selective inhibitor, 3α-Aminocholestane is a valuable

tool for elucidating the complex roles of SHIP1 in various cellular signaling pathways.

Structure-Function Relationship

3α-Aminocholestane
(Steroidal Amine)

Selective Inhibition

SHIP1 Enzyme

PIP3 Levels Increase

Apoptosis in
Cancer Cells Immunomodulation
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Click to download full resolution via product page

Caption: Relationship between the structure of 3α-Aminocholestane and its biological function.

Conclusion
3α-Aminocholestane is a synthetic steroid with significant biological activity as a selective

SHIP1 inhibitor. Its unique structure allows it to modulate key signaling pathways in

hematopoietic cells, making it an invaluable tool for research into cancer and immunology.

Further investigation into its mechanism of action and the development of more potent and

specific analogs hold promise for the development of novel therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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